Sulfamethoxazole N4-glucoside

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-4-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]benzenesulfonamide
• InChI: InChI=1S/C16H21N3O8S/c1-8-6-12(18-27-8)19-28(24,25)10-4-2-9(3-5-10)17-16-15(23)14(22)13(21)11(7-20)26-16/h2-6,11,13-17,20-23H,7H2,1H3,(H,18,19)/t11-,13-,14+,15-,16-/m1/s1
• InChI Key: AKDUCXZSJFIYSD-YMILTQATSA-N
• Canonical SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC3C(C(C(C(O3)CO)O)O)O
• Isomeric SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)N[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O
• Molecular Formula: C16H21N3O8S
• DSSTOX Substance ID: DTXSID701152639
• Molecular Weight: 415.4 g/mol
• CAS RN: 119691-75-7

Description

Sulfamethoxazole N4-glucoside is a structural analog of para-aminobenzoic acid (PABA) and competes with PABA to bind to dihydropteroate synthetase, inhibiting the synthesis of dihydrofolic acid. It is also known as 4- (?-D-glucopyranosylamino)-N- (5-methyl-3-isoxazolyl)-benzenesulfonamide.

Molecular Structure Analysis

This compound has a molecular formula of C16H21N3O8S and a molecular weight of 415.42. It contains 51 bonds, including 30 non-H bonds, 13 multiple bonds, 6 rotatable bonds, 2 double bonds, 11 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 secondary amine (aromatic), 4 hydroxyl groups, 1 primary alcohol, 3 secondary alcohols, 1 ether (aliphatic), 1 sulfonamide (thio-/dithio-), and 1 Isoxazole.

Scientific Research Applications

Environmental Fate and Biodegradation

• Biodegradation in River Sediments : Sulfamethoxazole (SMX) and its metabolites, including N4-acetyl-SMX, show efficient biodegradation in river sediments. This suggests a reduced likelihood of persistence or accumulation under specific pH conditions where sorption is minor (Radke et al., 2009).
• Persistence in Water Ecosystems : SMX, and its transformation product, Ac-SMX, have been studied for their persistence in river water. Results indicate that SMX does not substantially degrade in these environments, highlighting environmental risks (Grenni et al., 2019).

Photocatalytic and Photoelectrocatalytic Degradation

• Degradation via TiO2-Exfoliated Graphite : Research on photoelectrocatalytic degradation of SMX using TiO2-exfoliated graphite shows significant degradation and could be a potential method for treating water contaminated by pharmaceuticals (Peleyeju et al., 2017).

Kinetic Studies

• Reaction with Glucose Under Acidic Conditions : A kinetic study of SMX's reaction with glucose revealed the formation of alpha- and beta-glucosylamines, providing insights into the chemical behavior of SMX under varying pH conditions (Lucida et al., 2000).

Analytical Methods for Detection

• Detection in Wastewater : Analytical methods for detecting SMX and its metabolites in wastewater have been developed, emphasizing the importance of monitoring these compounds in the environment (Göbel et al., 2004).

Environmental Impact and Removal Techniques

• Contamination and Removal Techniques : Studies focus on the occurrence, toxicity, and removal techniques of SMX in the environment, highlighting the need for effective strategies to mitigate its impact (Prasannamedha & Kumar, 2020).

Microbial Degradation

• Degradation by Specific Bacteria : Research on the microbial degradation of SMX, including by specific bacteria like Pseudomonas psychrophila, offers potential bioremediation solutions (Wang & Wang, 2018; Jiang et al., 2014).

Implications for Drug-Induced Effects

• Off-Target Effects on Tetrahydrobiopterin Biosynthesis : Studies indicate that SMX can impact tetrahydrobiopterin biosynthesis, which may explain certain side effects in high-dose therapies (Haruki et al., 2013).

Mechanism of Action

Target of Action

Sulfamethoxazole N4-glucoside is a derivative of Sulfamethoxazole (SMX), a sulfonamide antibiotic. The primary target of SMX is the bacterial enzyme dihydropteroate synthase . This enzyme plays a crucial role in the synthesis of folic acid, which is essential for bacterial growth and reproduction .

Mode of Action

SMX inhibits bacterial dihydrofolic acid synthesis due to its structural similarity to an endogenous substrate, para-aminobenzoic acid (PABA) . Most bacteria meet their need for folic acid by synthesizing it from PABA, as opposed to Animalia that require exogenous folic acid sources . By inhibiting this process, SMX prevents the bacteria from growing and reproducing effectively .

Biochemical Pathways

The inhibition of dihydropteroate synthase by SMX disrupts the biosynthesis of nucleic acids and proteins, which are necessary for bacterial growth and division . This disruption affects multiple biochemical pathways within the bacteria, leading to their eventual death .

Pharmacokinetics

SMX is rapidly and completely absorbed and metabolized to various metabolites, including N4-acetyl-, N4-hydroxy-, 5-methylhydroxy-, N4-acetyl-5-methylhydroxy-sulfamethoxazole metabolites, and an N-glucuronide conjugate . The metabolism of SMX is primarily mediated by arylamine N-acetyltransferase (NAT) enzymes, which are responsible for acetylation of SMX at its N4 position . SMX may also undergo oxidation at its C5 and N4 atoms, the latter of which is catalyzed by CYP2C9 . Glucuronidation of the N4 atom is likely mediated by UGT enzymes .

Result of Action

The result of SMX’s action is the effective inhibition of bacterial growth and reproduction. This makes it useful for the treatment of a variety of bacterial infections, including those of the urinary, respiratory, and gastrointestinal tracts .

Action Environment

The action of SMX can be influenced by various environmental factors. For instance, the pH and temperature can affect the absorption and metabolism of SMX . Additionally, the presence of other carbon sources can also influence the biodegradation of SMX . It’s also worth noting that microbial degradation of SMX has been observed in the environment, which can affect its persistence and efficacy .

Safety and Hazards

Sulfamethoxazole N4-glucoside may cause an allergic skin reaction and may cause allergy or asthma symptoms or breathing difficulties if inhaled.

Biochemical Analysis

Biochemical Properties

It is known that sulfamethoxazole, the parent compound, inhibits bacterial dihydrofolic acid synthesis due to its structural similarity to para-aminobenzoic acid (PABA) . This suggests that Sulfamethoxazole N4-glucoside may interact with enzymes, proteins, and other biomolecules involved in this pathway.

Cellular Effects

Sulfamethoxazole, the parent compound, is known to have effects on various types of cells and cellular processes . It is plausible that this compound may have similar effects, influencing cell function, cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

Sulfamethoxazole, the parent compound, works by inhibiting a sequential step in bacterial folic acid synthesis . It is possible that this compound exerts its effects at the molecular level through similar mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Temporal Effects in Laboratory Settings

There is limited information available on the temporal effects of this compound in laboratory settings. A study on sulfamethoxazole showed that it was rapidly and completely absorbed and metabolized to five metabolites . This suggests that this compound may also exhibit changes in its effects over time in laboratory settings.

Dosage Effects in Animal Models

There is currently no information available on the dosage effects of this compound in animal models. Sulfonamides, the class of drugs to which sulfamethoxazole belongs, have been used in veterinary medicine to treat a variety of infections . The effects of these drugs can vary with different dosages.

Metabolic Pathways

A study on sulfamethoxazole revealed pathways such as deamination, hydroxylation, acetylation, formylation, and glycosylation . It is plausible that this compound may be involved in similar metabolic pathways.

Transport and Distribution

There is currently no information available on the transport and distribution of this compound within cells and tissues. Sulfamethoxazole, the parent compound, is known to be rapidly and completely absorbed , suggesting that this compound may also be efficiently transported and distributed within cells and tissues.

Subcellular Localization

Given the known effects of sulfamethoxazole on bacterial cells , it is plausible that this compound may also localize to specific compartments or organelles within the cell.